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Compound Focus: Bay-876

CAS No.: 1799753-84-6

Cat. No.: S520545

Get Quote

Property Value

CAS Number 1799753-84-6 [1] [2] [3]

Molecular Formula C₂₄H₁₆F₄N₆O₂ [1] [4]

Molecular Weight 496.42 g/mol [2] [4]

Purity ≥ 98% [1] [3]

Appearance Solid, White to off-white powder [4]

Solubility Data & Solution Preparation

Solvent Solubility Notes / Preparation Method

DMSO 257.5 mg/mL (518.71
mM) [4]

Recommended for preparing high-concentration stock solutions.
Sonication is recommended to aid dissolution [4].

Ethanol 3 mg/mL (6.04 mM) [4] Sonication is recommended [4].

Water < 1 mg/mL (insoluble or

slightly soluble) [4]

Not suitable for direct dissolution.
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For laboratory experiments, BAY-876 is typically prepared as a high-concentration stock solution in DMSO,

which can then be diluted into aqueous buffers or culture media. The final DMSO concentration in cell-based

assays should be kept low (commonly below 0.1-0.5%) to avoid cytotoxicity [5].

Experimental Context from Research Studies

BAY-876 is a potent and highly selective inhibitor of the Glucose Transporter 1 (GLUT1), with an IC₅₀ of 2

nM [1] [2] [3]. Its ability to dissolve in DMSO is central to its use in research, as illustrated by these

common experimental protocols:

In vitro cell culture: Studies on colorectal cancer, head and neck squamous carcinoma, and lung
cancer cells typically dissolve BAY-876 in DMSO first, then dilute it into the culture medium for

treatment. The final DMSO concentration is kept low (e.g., 0.1% or less) to avoid solvent toxicity [6]
[7] [5].

In vivo administration: For animal studies, such as research in mouse xenograft models, BAY-876
is often prepared as a suspension for oral gavage using vehicles like 0.5% carboxymethylcellulose

(CMC) [6] or 0.5% hydroxypropyl methyl cellulose with 0.1% Tween 80 [4], rather than being
administered in a DMSO-based solution.

The diagram below outlines a general experimental workflow for using BAY-876 in cell-based assays, based

on the methodologies described in the research [6] [7] [5].
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Key Considerations

Prepare BAY-876 Stock Solution

Solubilize in DMSO

Aliquot & Store

Dilute in Cell Culture Medium

Treat Cells

Conduct Assays

Stock Concentration:
~257.5 mg/mL in DMSO

Final [DMSO] in Assay:
Typically < 0.1%

Common Assays:
Viability, Apoptosis,

Metabolic Flux

Click to download full resolution via product page

Key Handling Information

Storage: It is recommended to store the BAY-876 powder at -20°C for long-term stability (e.g., 3
years). Stock solutions in DMSO are typically stable at -80°C for about one year [4].

Solubilization: If the powder or solution does not dissolve easily during preparation, brief sonication
(using a water bath sonicator) is an effective method to help it fully dissolve [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s520545?utm_src=pdf-custom-synthesis
https://www.axonmedchem.com/2660-bay-876
https://www.medchemexpress.com/BAY-876.html?srsltid=AfmBOoqAdqENMJAeBNJHb_O-USgW2-r33lY7k57vCuEBR5ARWn7aAG5T
https://www.invivochem.com/bay-876.html
https://www.targetmol.com/compound/bay-876
https://biosignaling.biomedcentral.com/articles/10.1186/s12964-025-02259-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC12004878/
https://www.nature.com/articles/s41420-024-02106-z
https://www.smolecule.com/products/b520545#bay-876-solubility-dmso
https://www.smolecule.com/products/b520545#bay-876-solubility-dmso
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520545?utm_src=pdf-bulk
https://www.smolecule.com/products/s520545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s520545?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

